Cas no 1082066-29-2 (2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol)

• Product Name: 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol
• CAS No: 1082066-29-2
• MF: C₁₃H₁₈BFO₃
• MW: 252.089627742767
• MDL: MFCD18732617
• CID: 1092283
• PubChem ID: 59535334
• Update Time: 2025-09-27

2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
• [2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• 3-Fluoro-4-(hydroxymethyl)phenylboronic Acid Pinacol Ester
• WFGVQMPAZWWWDG-UHFFFAOYSA-N
• 4721AJ
• FCH2751126
• SY029257
• AK146701
• AX8284255
• [2-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol
• 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol
• DS-8629
• DB-327655
• [2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• C71303
• CS-0097682
• Z2044824029
• EN300-1614334
• AKOS022186950
• A895318
• SCHEMBL3321140
• 1082066-29-2
• MFCD18732617

• MDL： MFCD18732617
• Inchi： 1S/C13H18BFO3/c1-12(2)13(3,4)18-14(17-12)10-6-5-9(8-16)11(15)7-10/h5-7,16H,8H2,1-4H3
• InChI Key： WFGVQMPAZWWWDG-UHFFFAOYSA-N
• SMILES： FC1=C(CO)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 252.13300
• Monoisotopic Mass: 252.1333028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• PSA: 38.69000
• LogP: 1.61720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols